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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation, handling, and storage of a

stock solution of M617 TFA, a selective galanin receptor 1 (GALR1) agonist. Adherence to this

protocol is crucial for ensuring the integrity, stability, and reliable performance of M617 TFA in

downstream applications. This guide includes information on the physicochemical properties of

M617 TFA, a step-by-step reconstitution protocol, storage recommendations, and safety

precautions. Additionally, a summary of quantitative data is presented in a tabular format, and

diagrams illustrating the experimental workflow and the M617 signaling pathway are provided.

Introduction
M617 is a selective peptide agonist for the galanin receptor 1 (GALR1).[1][2][3] Activation of

GALR1 by M617 has been shown to attenuate neuronal apoptosis through the ERK/GSK-

3β/TIP60 pathway, making it a compound of interest in neuroprotective research.[1][2][3]

Proper preparation of a stock solution is the first critical step for obtaining accurate and

reproducible experimental results. This protocol outlines the best practices for reconstituting

and storing M617 TFA to maintain its biological activity.
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A summary of the key quantitative data for M617 TFA is provided in the table below. This

information is essential for accurate stock solution preparation and experimental design.

Property Value Source

Molecular Weight 2475.67 g/mol GlpBio

Formulation Trifluoroacetate (TFA) salt GlpBio

Appearance Lyophilized powder General

Solubility
33.33 mg/mL in sterile water

(with sonication)
GlpBio

Storage (Lyophilized)
-20°C (short-term), -80°C

(long-term)
GlpBio

Storage (Stock Solution)
-20°C (up to 1 month), -80°C

(up to 6 months)
GlpBio

Experimental Protocol: Preparation of M617 TFA
Stock Solution
This protocol describes the step-by-step procedure for reconstituting lyophilized M617 TFA to

create a stock solution.

Materials and Equipment
M617 TFA (lyophilized powder)

Sterile, nuclease-free water

Sterile, conical polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated micropipettes and sterile pipette tips

Vortex mixer

Benchtop centrifuge
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Ultrasonic water bath

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Reconstitution Workflow
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Preparation

Reconstitution

Storage

Equilibrate M617 TFA
vial to room temperature

Briefly centrifuge vial to
pellet lyophilized powder

Add calculated volume
of sterile water

Gently vortex to mix

Sonicate in an ultrasonic
bath if necessary

Visually inspect for
complete dissolution

Aliquot into sterile tubes

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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